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4-bromo-N-cyclopropyl-2-
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Cat. No.: B12077342

Get Quote

Reproducibility Guide: 4-Bromo-N-cyclopropyl-
2-methylbenzenesulfonamide
Executive Summary
4-Bromo-N-cyclopropyl-2-methylbenzenesulfonamide (CAS: 2340294-37-1) is a

specialized aryl sulfonamide building block increasingly utilized in the discovery of kinase

inhibitors (e.g., CDK2, MEK pathways) and other small-molecule therapeutics.[1][2] Its

structural uniqueness lies in the ortho-methyl group, which introduces specific steric constraints

that influence both its synthesis and subsequent cross-coupling reactions.

This guide addresses the critical reproducibility challenges associated with this compound:

distinguishing it from its regioisomers (specifically the 3-methyl analog), optimizing its synthesis

from sulfonyl chlorides, and overcoming steric hindrance in palladium-catalyzed couplings.
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Feature Specification

IUPAC Name
4-bromo-N-cyclopropyl-2-

methylbenzenesulfonamide

CAS Number 2340294-37-1

Molecular Formula C₁₀H₁₂BrNO₂S

Molecular Weight 290.18 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, DMF, DCM; Low solubility in

water

Key Structural Motif
Ortho-methyl group relative to sulfonamide;

Para-bromo handle

Critical Quality Attribute: Regioisomer Identity
A primary source of experimental failure is the inadvertent substitution of the 2-methyl isomer

with the 3-methyl isomer (CAS 876875-59-1).

2-Methyl (Target): Methyl group is ortho to the sulfonamide. High steric hindrance.

3-Methyl (Impurity/Alternative): Methyl group is meta to the sulfonamide. Low steric

hindrance.

Comparative Analysis: Performance & Reactivity
Synthesis Route Comparison
The reproducibility of generating this building block depends heavily on the quality of the

sulfonyl chloride starting material.
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Method Reagents Yield (Typical)
Reproducibilit
y Score

Notes

Route A

(Recommended)

Sulfonyl Chloride

+ Amine
85-95% High

Requires dry

DCM/THF. Fast

reaction.

Scalable.

Route B (Pd-

Catalyzed)

Aryl Bromide +

Sulfonamide
40-60% Low

Competitive

coupling at Br

site. Poor atom

economy.

Cross-Coupling Reactivity (Suzuki-Miyaura)
When using this compound as an electrophile, the ortho-methyl group exerts a significant steric

effect compared to non-methylated analogs.

Standard Conditions (e.g., Pd(PPh₃)₄): often fail or proceed slowly due to hindered oxidative

addition.

Optimized Conditions (e.g., Pd(dppf)Cl₂ or Buchwald Precatalysts): Required for

reproducible high yields (>80%).

Experimental Protocols
Protocol A: Standardized Synthesis from Sulfonyl
Chloride
Rationale: This protocol minimizes hydrolysis of the sulfonyl chloride and prevents bis-

sulfonylation.

Materials:

4-Bromo-2-methylbenzenesulfonyl chloride (1.0 equiv) [CAS: 139937-37-4][3][4]

Cyclopropylamine (1.2 - 1.5 equiv)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://assets.thermofisher.com/chem-specs-pdf/retrievePdf?rootSku=H31835&sku=H31835.03
https://www.fishersci.com/store/msds?partNumber=AAH31835&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12077342?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Triethylamine (Et₃N) or DIPEA (2.0 equiv)

Dichloromethane (DCM), anhydrous

Step-by-Step Methodology:

Preparation: Charge a round-bottom flask with 4-bromo-2-methylbenzenesulfonyl chloride

and anhydrous DCM (0.2 M concentration). Cool to 0°C under N₂ atmosphere.

Addition: Mix cyclopropylamine and Et₃N in a separate vial. Add this mixture dropwise to the

cold sulfonyl chloride solution over 15 minutes. Note: Exothermic reaction.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours. Monitor

by TLC (Hexane/EtOAc 3:1) or LC-MS.[1]

Workup: Quench with water. Extract with DCM (3x). Wash combined organics with 1N HCl

(to remove unreacted amine), saturated NaHCO₃, and brine.

Purification: Dry over Na₂SO₄, filter, and concentrate. Recrystallize from EtOH/Heptane if

necessary, or purify via silica gel flash chromatography (0-30% EtOAc in Hexanes).

Protocol B: Quality Control (NMR Validation)
Rationale: To confirm the 2-methyl position and ensure no 3-methyl isomer contamination.

¹H NMR (DMSO-d₆, 400 MHz):

Aryl Protons: Look for the specific splitting pattern of a 1,2,4-substituted ring.

Methyl Group: The 2-methyl group typically appears as a singlet around δ 2.60 ppm.

Contrast: The 3-methyl isomer methyl peak often appears upfield around δ 2.40 ppm.

Cyclopropyl Methine: Multiplet around δ 2.1–2.3 ppm.

Cyclopropyl Methylenes: Multiplets around δ 0.4–0.6 ppm.
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Figure 1: Synthesis & QC Workflow
This diagram illustrates the critical path for synthesis and the decision logic for quality control.

Start: 4-Bromo-2-methyl
benzenesulfonyl chloride

Reaction:
+ Cyclopropylamine

+ Et3N in DCM (0°C to RT)

In-Process Control (TLC/LCMS)
Is SM consumed?

No (Stir longer)

Workup:
Acid Wash (1N HCl)

Base Wash (NaHCO3)

Yes

Crude Product Isolation

QC: 1H NMR Analysis
(Check Methyl Shift)

PASS:
Methyl @ ~2.6 ppm
(2-Methyl Isomer)

Correct Shift

FAIL:
Methyl @ ~2.4 ppm
(3-Methyl Isomer)

Incorrect Shift
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Click to download full resolution via product page

Caption: Workflow for the synthesis and regiochemical validation of 4-bromo-N-cyclopropyl-2-
methylbenzenesulfonamide.

Figure 2: Steric Impact on Cross-Coupling
A comparison of steric environments affecting reproducibility in downstream applications.
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Caption: Impact of the ortho-methyl group on Palladium-catalyzed cross-coupling efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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